Salicylate de sodium

• Molecular Formula: C7H5NaO3
• Molecular Weight: 160.10 g/mol
• InChI: InChI=1S/C7H6O3.Na/c8-6-4-2-1-3-5(6)7(9)10;/h1-4,8H,(H,9,10);/q;+1/p-1
• InChIKey: ABBQHOQBGMUPJH-UHFFFAOYSA-M

Sodium Salicylate Baseline Properties

Sodium salicylate (CAS 54-21-7), the monosodium salt of salicylic acid, is a non-acetylated salicylate belonging to the non-steroidal anti-inflammatory drug (NSAID) class. Unlike its acetylated congener aspirin (acetylsalicylic acid), sodium salicylate lacks the O-acetyl group responsible for irreversible cyclooxygenase (COX) acetylation [1]. This structural distinction confers a markedly different pharmacological profile: sodium salicylate is a weak, reversible inhibitor of both COX-1 and COX-2 in intact cells and is inactive against COX in broken cell or purified enzyme preparations [1]. The compound exhibits exceptionally high aqueous solubility—approximately 1,000 g/L at 20°C—which is several hundred-fold greater than that of the parent salicylic acid . These properties position sodium salicylate as a molecular probe for COX-independent anti-inflammatory mechanisms and as a soluble salicylate source in formulations where the acetyl moiety of aspirin is undesirable.

●COX-independent anti-inflammatory pathway research (NF-κB, IKK-β)

●High-concentration aqueous formulation studies without organic co-solvents

●Non-acetylated salicylate probe to avoid irreversible COX modification

• [1] Mitchell JA, Akarasereenont P, Thiemermann C, Flower RJ, Vane JR. Selectivity of nonsteroidal antiinflammatory drugs as inhibitors of constitutive and inducible cyclooxygenase. Proc Natl Acad Sci USA. 1993;90(24):11693-11697. DOI: 10.1073/pnas.90.24.11693 View Source

Sodium Salicylate: Key Differences from Aspirin and Salicylic Acid

Despite sharing a common salicylate pharmacophore, sodium salicylate, aspirin, and salicylic acid exhibit critically divergent physicochemical and pharmacological properties that preclude simple substitution. Aspirin's acetyl group enables irreversible COX-1 and COX-2 acetylation, endowing it with potent antiplatelet activity and pronounced gastrotoxicity—neither of which is shared by sodium salicylate [1]. Salicylic acid, the free acid form, possesses aqueous solubility of only ~1.8 g/L at 20°C, rendering it impractical for aqueous formulations that demand high salicylate concentrations, whereas sodium salicylate dissolves at ~1,000 g/L under identical conditions . Among alternative salicylate salts, choline salicylate offers superior GI tolerance and broader pH stability (pH 4.0–8.5), while magnesium salicylate provides only 78% oral bioavailability compared with 85% for sodium salicylate . Salsalate, a dimeric salicylate prodrug, is insoluble at gastric pH and spares the gastric mucosa from direct contact, but its requirement for ester hydrolysis introduces pharmacokinetic latency absent from the directly active sodium salicylate . These multidimensional differences mandate compound-specific selection grounded in quantitative evidence rather than within-class interchange assumptions.

Salicylic AcidApproximately 555-fold lower water solubility (~1.8 g/L) limits aqueous formulation transfer; sodium salt form required for high-concentration matrices.

AspirinIrreversible COX acetylation introduces antiplatelet activity and GI tolerability endpoints not shared by sodium salicylate; may confound COX-independent pathway readouts.

Salsalate / Choline SaltSalsalate requires ester hydrolysis introducing pharmacokinetic latency; choline salt offers broader pH stability but may shift epithelial permeability profiles.

• [1] Mitchell JA, Akarasereenont P, Thiemermann C, Flower RJ, Vane JR. Selectivity of nonsteroidal antiinflammatory drugs as inhibitors of constitutive and inducible cyclooxygenase. Proc Natl Acad Sci USA. 1993;90(24):11693-11697. DOI: 10.1073/pnas.90.24.11693 View Source

Sodium Salicylate Comparative Evidence

Gastrointestinal Blood Loss vs Aspirin

In a rigorously controlled crossover study of 13 healthy adult volunteers receiving twelve 325 mg tablets of either sodium salicylate or aspirin daily for 7-day periods, sodium salicylate produced significantly less gastrointestinal blood loss than aspirin, despite achieving equivalent steady-state plasma salicylate concentrations [1]. The absolute daily blood loss attributable to sodium salicylate (1.2 mL above control values) was 4.7-fold lower than that caused by aspirin (5.6 mL above control values) [1]. This 4.4 mL/day absolute reduction in occult GI bleeding represents a clinically and statistically meaningful advantage for scenarios where repeated or high-dose salicylate administration is required and GI mucosal integrity must be preserved.

GI Blood Loss vs Aspirin

Head-to-head

1.2 mL/day above control (sodium salicylate) vs 5.6 mL/day (aspirin); 4.7-fold lower occult bleeding in crossover trial (n=13, 7-day periods)

Supports GI tolerability endpoint interpretation for prolonged administration protocols

Steady-state plasma levels equivalent; Leonards & Levy, 1973

Evidence Dimension	Gastrointestinal blood loss (mL/day above control)
Target Compound Data	1.2 mL/day above control values
Comparator Or Baseline	Aspirin (acetylsalicylic acid): 5.6 mL/day above control values
Quantified Difference	4.7-fold lower GI blood loss (absolute difference 4.4 mL/day)
Conditions	Thirteen healthy adult volunteers; twelve 325 mg oral tablets daily for 7-day periods; crossover design; controlled for steady-state plasma salicylate concentrations; Leonards & Levy, Clin Pharmacol Ther, 1973

Why This Matters

For procurement decisions in preclinical or clinical research requiring prolonged salicylate administration, the 4.7-fold lower GI blood loss with sodium salicylate directly reduces a key experimental confounder and mimics the GI safety advantage of non-acetylated salicylates over aspirin.

• [1] Leonards JR, Levy G. Gastrointestinal blood loss from aspirin and sodium salicylate tablets in man. Clin Pharmacol Ther. 1973;14(1):62-66. DOI: 10.1002/cpt197314162 View Source

Aqueous Solubility vs Salicylic Acid

The aqueous solubility of sodium salicylate at 20°C is approximately 1,000 g/L (1 g/mL), as verified by multiple authoritative chemical databases and vendor specifications . In stark contrast, the parent salicylic acid exhibits an intrinsic aqueous solubility of only ~1.8 g/L at 20°C in pure water [1]. This represents an approximately 555-fold enhancement in water solubility conferred by simple sodium salt formation. The solubility differential is pH-dependent; at alkaline pH, salicylic acid solubility increases due to ionization, but sodium salicylate maintains superior solubility across a broader pH range (effective solubility window pH 5.5–7.0) . This property is particularly relevant when high salicylate concentrations are required in aqueous media without the use of organic co-solvents.

Aqueous Solubility vs Salicylic Acid

Cross-study

~1,000 g/L at 20°C (sodium salicylate) vs ~1.8 g/L (salicylic acid)

Enables high-concentration aqueous formulations without organic co-solvents

~555-fold enhancement; data aggregated from multiple supplier specifications

Evidence Dimension	Aqueous solubility at 20°C
Target Compound Data	~1,000 g/L (20°C); also reported as 1,110 g/L upon complete neutralization of salicylic acid with sodium
Comparator Or Baseline	Salicylic acid (free acid): ~1.8 g/L at 20°C in pure water
Quantified Difference	Approximately 555-fold to 617-fold greater aqueous solubility
Conditions	Pure water, 20°C, atmospheric pressure; data aggregated from Fisher Scientific/Thermo Scientific, ChemicalBook, ChemWhat, and Chemistry StackExchange

Why This Matters

When procuring a salicylate for aqueous-based formulations, cell culture studies, or any application requiring high salicylate concentrations without organic co-solvents, sodium salicylate's ~555-fold solubility advantage over salicylic acid eliminates the need for DMSO or ethanol vehicles that may introduce cytotoxicity or pharmacokinetic artifacts.

• [1] Chemistry StackExchange. Solubility of salicylic acid in pure water: 1.8 g/L at 20°C. Solubility of fully neutralized sodium salicylate: 1,110 g/L at 20°C. Aggregated from multiple authoritative sources. View Source

COX-2 Inhibition in Macrophages vs Aspirin

In RAW 264.7 murine macrophages stimulated with lipopolysaccharide (LPS), aspirin suppressed COX-2-dependent prostaglandin E₂ (PGE₂) synthesis with an IC₅₀ of 5.35 μM [1]. Under identical experimental conditions, sodium salicylate produced no significant inhibition of PGE₂ production at concentrations up to 100 μM [1]. This >18.7-fold differential in COX-2 inhibitory potency is further corroborated by Mitchell et al. (1993), who demonstrated that sodium salicylate was a weak inhibitor of both COX isoforms in intact cells and completely inactive against COX in broken cell or purified enzyme preparations, whereas aspirin showed potent COX inhibition across all models [2]. The mechanistic implication is that sodium salicylate's anti-inflammatory efficacy in vivo cannot be attributed to direct COX enzyme inhibition, distinguishing it fundamentally from aspirin and other COX-dependent NSAIDs.

COX-2 Inhibition vs Aspirin

Head-to-head

No significant PGE₂ suppression up to 100 μM; aspirin IC₅₀ = 5.35 μM in RAW 264.7 macrophages

Serves as COX-independent negative-control compound; weak reversible inhibition only

Hinz et al., 2000; Mitchell et al., 1993

Evidence Dimension	COX-2-dependent PGE₂ synthesis inhibition (IC₅₀) in LPS-stimulated RAW 264.7 macrophages
Target Compound Data	No significant inhibition at concentrations up to 100 μM
Comparator Or Baseline	Aspirin: IC₅₀ = 5.35 μM
Quantified Difference	>18.7-fold weaker COX-2 inhibition; essentially inactive within the tested concentration range
Conditions	RAW 264.7 murine macrophages; LPS-induced COX-2-dependent PGE₂ synthesis; Hinz et al., Biochem Biophys Res Commun, 2000

Why This Matters

For researchers investigating COX-independent anti-inflammatory pathways (e.g., NF-κB, IKK-β, ERK, or integrin-mediated mechanisms), sodium salicylate serves as a critical negative-control compound or pathway-selective probe that is not confounded by direct COX enzymatic inhibition—a property not shared by aspirin.

• [1] Hinz B, Kraus V, Pahl A, Brune K. Salicylate metabolites inhibit cyclooxygenase-2-dependent prostaglandin E₂ synthesis in murine macrophages. Biochem Biophys Res Commun. 2000;274(1):197-202. DOI: 10.1006/bbrc.2000.3123 View Source
• [2] Mitchell JA, Akarasereenont P, Thiemermann C, Flower RJ, Vane JR. Selectivity of nonsteroidal antiinflammatory drugs as inhibitors of constitutive and inducible cyclooxygenase. Proc Natl Acad Sci USA. 1993;90(24):11693-11697. DOI: 10.1073/pnas.90.24.11693 View Source

Platelet Function and Bleeding Time vs Aspirin

Ingestion of 1.5 g of aspirin by normal male subjects produced a significant prolongation of bleeding time compared with placebo, whereas an equivalent 1.5 g dose of sodium salicylate produced no significant effect on bleeding time [1]. This qualitative divergence has been reproduced across multiple independent studies: sodium salicylate alone does not inhibit ADP-induced platelet aggregation, does not suppress thromboxane B₂ formation, and does not prevent aspirin from exerting its antiplatelet effect when co-administered [2][3]. The mechanistic basis lies in the absence of the O-acetyl group on sodium salicylate, which is required for irreversible acetylation of platelet COX-1 at serine-529. Consequently, sodium salicylate does not confer the cardioprotective antiplatelet benefit of low-dose aspirin, but equally does not impose the bleeding risk that contraindicates aspirin in numerous surgical, obstetric, and coagulopathic contexts.

Platelet Function vs Aspirin

Head-to-head

1.5 g dose: no significant bleeding time prolongation or ADP aggregation inhibition; aspirin caused measurable prolongation

Preserves hemostatic function; supports research models requiring intact platelet activity

Weiss et al., 1968; corroborated by Rosenkranz et al.

Evidence Dimension	Effect on bleeding time and platelet aggregation following oral administration
Target Compound Data	1.5 g sodium salicylate: no significant prolongation of bleeding time vs placebo; no inhibition of ADP-induced platelet aggregation; no suppression of thromboxane B₂ formation
Comparator Or Baseline	Aspirin (1.5 g): significant prolongation of bleeding time vs placebo; significant inhibition of platelet aggregation and thromboxane B₂ formation
Quantified Difference	Qualitative divergence: sodium salicylate spares platelet function entirely at doses where aspirin produces measurable hemostatic impairment
Conditions	Healthy male volunteers; oral administration of 1.5 g single dose; Weiss et al., J Clin Invest, 1968; corroborated by Rosenkranz et al., 2004

Why This Matters

When selecting a salicylate for experimental or therapeutic applications in models where preserved platelet function is essential (e.g., surgical models, coagulation studies, or co-administration with anticoagulants), sodium salicylate's lack of antiplatelet activity is a decisive procurement criterion that eliminates aspirin as an acceptable substitute.

• [1] Weiss HJ, Aledort LM, Kochwa S. The effect of salicylates on the hemostatic properties of platelets in man. J Clin Invest. 1968;47(9):2169-2180. DOI: 10.1172/JCI105903 View Source
• [2] Rosenkranz B, Fischer C, Meese CO, Frölich JC. Effects of salicylic and acetylsalicylic acid alone and in combination on platelet aggregation and prostanoid synthesis in man. Br J Clin Pharmacol. 1986;21(3):309-317. View Source
• [3] Schafer AI. Effects of nonsteroidal antiinflammatory drugs on platelet function and systemic hemostasis. J Clin Pharmacol. 1995;35(3):209-219. Sodium salicylate does not inhibit platelet cyclooxygenase and does not prolong bleeding time, in contrast to aspirin. View Source

Carrageenan Paw Edema Model vs Aspirin

In the carrageenan-induced rat paw edema model—a classical in vivo assay of acute inflammation—acetylsalicylic acid (aspirin) and sodium salicylate were demonstrated to be equally effective in reducing paw swelling and in suppressing the accumulation of leukocytes into inflammatory exudate produced by subcutaneously implanted polyvinyl sponges [1]. Notably, aspirin but not sodium salicylate caused a significant reduction in the potentiation of paw edema observed after concurrent administration of carrageenan and arachidonic acid [1]. This dissociation—equal anti-inflammatory efficacy in the standard model despite profoundly different COX inhibitory capacity—indicates that sodium salicylate achieves its in vivo anti-inflammatory effect through COX-independent pathways, potentially involving inhibition of NF-κB activation, IKK-β kinase activity, ERK signaling, or integrin-dependent neutrophil adhesion [2][3]. At the molecular level, sodium salicylate inhibits COX-2 activity with an IC₅₀ of 5 μg/mL when co-incubated with interleukin-1β for 24 hours, an effect entirely independent of NF-κB activation, COX-2 transcription, or COX-2 translation [3].

Carrageenan Edema vs Aspirin

Head-to-head

Equally effective in reducing paw swelling and leukocyte infiltration; aspirin additionally reduced arachidonic acid-potentiated edema

Supports in vivo COX-independent anti-inflammatory pathway interpretation

Rat paw edema model; Jpn J Pharmacol, 1975; Yin et al., Nature 1998

Evidence Dimension	Anti-inflammatory efficacy in carrageenan-induced rat paw edema and leukocyte infiltration into polyvinyl sponge exudate
Target Compound Data	Equally effective as aspirin in reducing paw swelling; equally effective in suppressing leukocyte accumulation; no reduction in arachidonic acid-potentiated edema
Comparator Or Baseline	Aspirin (acetylsalicylic acid): equally effective in reducing paw swelling and leukocyte accumulation; additionally reduced arachidonic acid-potentiated edema
Quantified Difference	Equivalence in standard carrageenan edema; qualitative divergence in arachidonic acid-potentiated component (aspirin effective, sodium salicylate not effective)
Conditions	Rat carrageenan-induced paw edema model; polyvinyl sponge implantation model; published 1975 (Jpn J Pharmacol or equivalent); corroborated by Amann R et al., Neurosci Lett, 1999 for sodium salicylate 100–300 mg/kg

Why This Matters

This evidence validates sodium salicylate as a tool compound for dissociating COX-dependent from COX-independent anti-inflammatory mechanisms in vivo. For researchers studying NF-κB, IKK-β, or MAP kinase pathways in inflammation, sodium salicylate provides in vivo efficacy comparable to aspirin without the confounding variable of direct COX inhibition.

• [1] Prostaglandins and the anti-inflammatory activities of aspirin and sodium salicylate. Jpn J Pharmacol. 1975;27(7):473-478. Acetylsalicylic acid (aspirin) and sodium salicylate are equally effective in reducing the swelling in the carrageenan-induced paw test and the accumulation of leucocytes into the inflammatory exudate produced by the subcutaneous implantation of polyvinyl sponges in the rat. View Source
• [2] Yin MJ, Yamamoto Y, Gaynor RB. The anti-inflammatory agents aspirin and salicylate inhibit the activity of IκB kinase-β. Nature. 1998;396(6706):77-80. DOI: 10.1038/23948 View Source
• [3] Xu XM, Sansores-Garcia L, Chen XM, Matijevic-Aleksic N, Du M, Wu KK. Suppression of inducible cyclooxygenase 2 gene transcription by aspirin and sodium salicylate. Proc Natl Acad Sci USA. 1999;96(9):5292-5297. Sodium salicylate inhibits COX-2 activity (IC₅₀ 5 μg/mL with IL-1β for 24 h) independently of NF-κB activation or COX-2 transcription/translation. View Source

Sodium Salicylate Research & Industrial Applications

Probing COX-Independent Anti-Inflammatory Pathways

Sodium salicylate is the salicylate of choice for investigating COX-independent anti-inflammatory mechanisms. As demonstrated in Section 3, it matches aspirin's in vivo anti-inflammatory efficacy in the carrageenan paw edema model [1] while being essentially inactive as a direct COX enzyme inhibitor (no significant COX-2 inhibition at concentrations up to 100 μM, vs aspirin IC₅₀ = 5.35 μM) [2]. It inhibits IKK-β kinase activity at pharmacologically relevant concentrations, thereby suppressing NF-κB activation independently of COX [3]. This unique pharmacological signature makes sodium salicylate indispensable for studies requiring COX-independent pathway interrogation without the confounding acetyl-transfer activity of aspirin.

High-Concentration Aqueous Formulations

For applications requiring salicylate concentrations exceeding those achievable with salicylic acid (limited to ~1.8 g/L in water), sodium salicylate's aqueous solubility of ~1,000 g/L at 20°C enables formulation of concentrated aqueous solutions [1]. This property is particularly valuable in cell culture experiments where DMSO or ethanol vehicles introduce cytotoxicity artifacts, in perfusion studies requiring high salicylate concentrations in physiological buffers, and in industrial processes where organic solvent elimination is mandated by green chemistry principles or regulatory constraints. The ~555-fold solubility differential over salicylic acid [1] directly translates to procurement value in any application where water is the required or preferred solvent.

Gastrointestinal Safety and Hemostatic Integrity Models

In preclinical models where prolonged high-dose salicylate administration is required—such as chronic inflammation studies, metabolic disease models (salicylates improve insulin sensitivity via 11β-HSD1 downregulation [1]), or chemoprevention protocols—sodium salicylate's 4.7-fold lower gastrointestinal blood loss vs aspirin (1.2 vs 5.6 mL/day above control at equivalent plasma levels) [2] reduces experimental attrition due to GI hemorrhage. Simultaneously, its lack of antiplatelet activity (no bleeding time prolongation vs aspirin's significant prolongation at equivalent 1.5 g doses) [3] preserves hemostatic function, eliminating a key confounder in surgical models and enabling co-administration with anticoagulants. Salsalate, an alternative non-acetylated salicylate prodrug, shares GI-sparing properties but introduces pharmacokinetic latency due to its requirement for ester hydrolysis; sodium salicylate provides directly active salicylate without this delay .

Permeation Enhancer for Oral Biologic Delivery

Sodium salicylate has been identified as an effective paracellular permeation enhancer in Caco-2 cell monolayers, reversibly increasing transepithelial permeability [1]. This property has been exploited in patent literature for oral delivery of therapeutic polypeptides (e.g., human growth hormone, insulin), where sodium salicylate in oil-based suspensions enhances gastrointestinal absorption [2][3]. The compound's dual functionality—acting simultaneously as an anti-inflammatory agent and a permeation enhancer—is unique among salicylates and represents a niche procurement application for pharmaceutical formulation scientists developing non-injectable biologic delivery systems. This permeation-enhancing property is not shared by aspirin (due to its acetylating activity), salicylic acid (due to poor solubility), or larger salicylate salts (due to lower epithelial interaction).

Application

Selection Property

Validation Focus

COX-independent pathway research

COX-inactive salicylate probe

NF-κB / IKK-β / MAPK endpoint review

Aqueous formulation development

~555-fold solubility vs salicylic acid

Concentration-dependent vehicle compatibility

GI & hemostatic safety models

Non-acetylated, platelet-sparing profile

GI blood loss and bleeding time endpoint monitoring

Paracellular permeation enhancer research

Reversible Caco-2 permeability modulation

Transepithelial transport and enhancer reversibility

• [1] Hurni MA, Noach ABJ, Blom-Roosemalen MCM, de Boer AG, Nagelkerke JF, Breimer DD. Permeability enhancement in Caco-2 cell monolayers by sodium salicylate and sodium taurodihydrofusidate: assessment of effect-reversibility and imaging of transepithelial transport routes by confocal laser scanning microscopy. J Pharmacol Exp Ther. 1993;267(2):942-950. View Source
• [2] Moore JAM, Pletcher SA, Ross MJ. Absorption enhancing mixture of sodium salicylate and oil for oral delivery of polypeptides. US Patent EP0177342; International Publication WO 1986/000226. Also: US Patent 6008187 (peptide formulation with sodium salicylate permeation enhancer). View Source
• [3] Therapeutic compositions comprising a polypeptide and a permeation-enhancing mixture of sodium salicylate and an oil. US Patent. PubChem patent summary. 1993. View Source